4-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H23BrN2O4S/c1-4-11-23-17-10-7-15(12-18(17)27-13-20(2,3)19(23)24)22-28(25,26)16-8-5-14(21)6-9-16/h5-10,12,22H,4,11,13H2,1-3H3
• InChI Key: KZZWWQFQEXQWAG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)OCC(C1=O)(C)C
• Molecular Formula: C20H23BrN2O4S
• Molecular Weight: 467.4 g/mol

Description

Molecular Structure Analysis

The compound contains a seven-membered benzo[b][1,4]oxazepin-8-yl ring, which is likely to adopt a puckered conformation. The bromine atom and the sulfonamide group are both attached to phenyl rings, which are planar.

Scientific Research Applications

Photodynamic Therapy Applications

The study by Pişkin et al. (2020) introduced new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds displayed excellent photophysical and photochemical properties, including high singlet oxygen quantum yield, making them suitable for Type II photosensitizers in photodynamic therapy (PDT) for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020). Similarly, Öncül et al. (2022) synthesized zinc(II) phthalocyanine substituted with benzenesulfonamide units, revealing their potential as photosensitizer candidates in PDT due to favorable fluorescence, singlet oxygen production, and photostability (Öncül, Öztürk, & Pişkin, 2022).

Photosensitizing Abilities for Photocatalytic Applications

The synthesis and characterization of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents were explored by Öncül et al. (2021). This study highlighted the compound's photosensitizing abilities suitable for photocatalytic applications, providing a pathway for environmental and industrial catalytic processes (Öncül, Öztürk, & Pişkin, 2021).

Antimicrobial Activities

Sojitra et al. (2016) developed a methodology for synthesizing new derivatives of benzenesulfonamide with antimicrobial properties. These compounds were evaluated for their in vitro antimicrobial activities, showcasing potential in combating bacterial and fungal infections (Sojitra, Dixit, Patel, Patel, & Dixit, 2016).

Enzyme Inhibition and Computational Studies

Alyar et al. (2019) synthesized new Schiff bases from sulfa drugs, which were characterized for enzyme inhibition and subjected to computational studies. These compounds were found to inhibit various enzyme activities, indicating potential for pharmaceutical applications (Alyar et al., 2019).